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Compound of Interest

Compound Name: Sodium 3-hydroxybutyrate

Cat. No.: B145789 Get Quote

Technical Support Center: Sodium 3-
hydroxybutyrate Powder
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term stability and proper storage of

Sodium 3-hydroxybutyrate powder.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage temperature for Sodium 3-hydroxybutyrate
powder?

A1: For optimal long-term stability, it is recommended to store Sodium 3-hydroxybutyrate
powder at -20°C.[1][2] Storage at this temperature can ensure stability for at least two to four

years.[1][2] For shorter periods, storage at 4°C or in a dry place below 25°C is also acceptable.

[3][4]

Q2: The powder in my container has formed clumps. What is the cause and is the product still

usable?

A2: Sodium 3-hydroxybutyrate is described as a hygroscopic powder, meaning it readily

absorbs moisture from the air.[3][5] Clumping is a common sign of moisture absorption. To

minimize this, always handle the powder in a low-humidity environment and ensure the
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container is tightly sealed immediately after use.[5][6] If clumping has occurred, it is crucial to

verify the purity and water content of the powder before use in sensitive experiments, as

moisture can affect its stability and your experimental outcomes.

Q3: What is the expected shelf life of Sodium 3-hydroxybutyrate powder?

A3: The shelf life can vary depending on the storage conditions. When stored at -20°C, the

powder is stable for at least two years, with some sources indicating stability for four years or

more.[1][2] Under less stringent conditions, such as below 25°C in a dry place, a shelf life of 23

to 24 months is reported.[3][7]

Q4: Can I store Sodium 3-hydroxybutyrate in an aqueous solution?

A4: It is not recommended to store Sodium 3-hydroxybutyrate in aqueous solutions for more

than one day.[2] For best results, solutions should be prepared fresh before each experiment. If

you must prepare a stock solution, it is advisable to do so in an organic solvent like ethanol (at

approximately 5 mg/ml) and purge the solution with an inert gas.[2]

Q5: What are the main factors that can cause the degradation of Sodium 3-hydroxybutyrate
powder?

A5: The primary factors that can lead to degradation are exposure to moisture, light, and

incompatible materials like strong oxidizing agents.[1][5] The powder is hygroscopic and should

be protected from moist air.[5]
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Problem Potential Cause Recommended Action

Powder appears discolored or

has an unusual odor.

Chemical degradation due to

improper storage (e.g.,

exposure to light, high

temperatures, or

contaminants).

Do not use the powder.

Contact the supplier for a

replacement. Review your

storage procedures to ensure

they align with the

recommended guidelines.

Inconsistent experimental

results using different batches

of the powder.

Variability in purity or water

content between batches.

Degradation of an older batch.

Qualify each new batch of

powder before use. Perform a

stability test on older batches if

there are concerns about

degradation.

Difficulty dissolving the

powder.

The powder may have

absorbed a significant amount

of moisture, leading to

aggregation.

Before weighing, ensure the

powder is at room temperature

to prevent condensation. If

solubility issues persist,

consider drying a small amount

of the powder under vacuum,

but be aware this may alter its

crystalline structure. It is best

to perform a quality control

check.

Long-Term Stability Data
The stability of Sodium 3-hydroxybutyrate powder is highly dependent on the storage

conditions. The following table summarizes the recommended storage conditions and expected

shelf life from various sources.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b145789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage

Temperature

Relative

Humidity
Packaging Shelf Life Source

Below 25°C Dry

White

polypropylene

container with

LDPE tamper-

evident closure

23 months [3]

4°C Not specified Not specified Not specified [4]

-20°C
Dry, protected

from light

Tightly sealed

container
At least 2 years [1]

2°C - 8°C Not specified
Well-closed

container
Not specified [6]

-20°C Not specified
Crystalline solid

in supplied vial
≥ 4 years [2]

Room

Temperature

Away from

moisture and

light

Not specified Not specified [8]

Experimental Protocols
Protocol for Stability Assessment of Sodium 3-hydroxybutyrate Powder via High-

Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for assessing the purity and degradation of

Sodium 3-hydroxybutyrate powder over time.

Objective: To quantify the concentration of Sodium 3-hydroxybutyrate and detect the

presence of any degradation products.

Materials:

Sodium 3-hydroxybutyrate powder (test sample)

Reference standard of Sodium 3-hydroxybutyrate

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://avipharma.gr/wp-content/uploads/2021/12/Sodium-DL-3-hydroxybutyrate.pdf
https://www.goldbio.com/products/sodium-3-hydroxybutyrate
https://adipogen.com/storeconfig/choose/store?destination=cdx-h0080-dl-3-hydroxybutyric-acid-sodium-salt.html
https://www.biosynth.com/Files/MSDS/H4/00/MSDS_H-4000_4000_EN.pdf
https://cdn.caymanchem.com/cdn/insert/21822.pdf
https://isotope.com/sodium-d-3-hydroxybutyrate-2-4-13c2-clm-3706-group
https://www.benchchem.com/product/b145789?utm_src=pdf-body
https://www.benchchem.com/product/b145789?utm_src=pdf-body
https://www.benchchem.com/product/b145789?utm_src=pdf-body
https://www.benchchem.com/product/b145789?utm_src=pdf-body
https://www.benchchem.com/product/b145789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC-grade water

HPLC-grade acetonitrile

Formic acid or other suitable buffer components

HPLC system with a UV or RI detector

Appropriate HPLC column (e.g., C18)

Methodology:

1. Standard Preparation: Prepare a stock solution of the reference standard in HPLC-grade

water. Create a series of calibration standards by diluting the stock solution to known

concentrations.

2. Sample Preparation: At each time point of the stability study, accurately weigh a known

amount of the Sodium 3-hydroxybutyrate powder and dissolve it in a known volume of

HPLC-grade water to achieve a concentration within the range of the calibration curve.

3. Chromatographic Conditions (Example):

Mobile Phase: Isocratic elution with a mixture of acetonitrile and a buffered aqueous

solution (e.g., 0.1% formic acid in water). The exact ratio should be optimized for the

specific column and system.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Injection Volume: 10 µL

Detection: UV at 210 nm or Refractive Index detector.

4. Analysis: Inject the calibration standards to generate a standard curve. Then, inject the

prepared samples from the stability study.
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5. Data Interpretation: Quantify the concentration of Sodium 3-hydroxybutyrate in the

samples by comparing the peak area to the standard curve. A decrease in the main peak

area and the appearance of new peaks over time would indicate degradation.
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Workflow for Handling and Storage of Sodium 3-hydroxybutyrate Powder

Receiving and Initial Inspection

Storage

Sample Preparation

Usage

Receive Shipment

Inspect Container for Damage

Log Batch Number and Date

Store at Recommended Temperature (-20°C for long-term)

Equilibrate Container to Room Temperature

Weigh Powder in Low Humidity

Tightly Seal Container Immediately

Prepare Fresh Solution for Experiment

Return Container to Storage

Click to download full resolution via product page
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Caption: Recommended workflow for handling and storing Sodium 3-hydroxybutyrate
powder.

Factors Affecting Sodium 3-hydroxybutyrate Stability

Sodium 3-hydroxybutyrate
Powder Stability

Loss of Purity

Moisture (Hygroscopicity)

Chemical Degradation Physical Clumping

Temperature Light Exposure Strong Oxidizing Agents Proper Storage Conditions
(-20°C, Dry, Dark)

Proper Handling
(Low Humidity, Tightly Sealed)

Click to download full resolution via product page

Caption: Key factors influencing the stability of Sodium 3-hydroxybutyrate powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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